Cas no 2877667-40-6 (N-ethyl-4-[4-(5-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-amine)

• Product Name: N-ethyl-4-[4-(5-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-amine
• CAS No: 2877667-40-6
• MF: C₁₆H₂₁FN₆
• MW: 316.376545667648
• CID: 5308100
• PubChem ID: 165433213
• Update Time: 2023-11-21

N-ethyl-4-[4-(5-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• F6790-1577
• N-ethyl-4-[4-(5-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-amine
• AKOS040873606
• 2877667-40-6
• N-Ethyl-4-[4-(5-fluoro-2-pyridinyl)-1-piperazinyl]-6-methyl-2-pyrimidinamine

• Inchi： 1S/C16H21FN6/c1-3-18-16-20-12(2)10-15(21-16)23-8-6-22(7-9-23)14-5-4-13(17)11-19-14/h4-5,10-11H,3,6-9H2,1-2H3,(H,18,20,21)
• InChI Key： SACOLUSADSIVRJ-UHFFFAOYSA-N
• SMILES： C1(NCC)=NC(C)=CC(N2CCN(C3=NC=C(F)C=C3)CC2)=N1

Computed Properties

• Exact Mass: 316.18117286g/mol
• Monoisotopic Mass: 316.18117286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.2±60.0 °C(Predicted)
• pka: 9.28±0.10(Predicted)